(3R,4R)-N,4-dimethyl-piperidin-3-amine
Overview
Description
(3R,4R)-N,4-dimethyl-piperidin-3-amine, also known as (3R,4R)-N,4-dimethyl-piperidine-3-amine or (3R,4R)-N,4-dimethyl-piperidine-3-ammonium, is a chiral amine compound with an asymmetric carbon atom that is used in the synthesis of various pharmaceuticals and other compounds. It is a versatile compound that has been used in a range of laboratory experiments and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
(3R,4R)-N,4-dimethyl-piperidin-3-amine has been used in a wide variety of scientific research applications. For example, it has been used in the synthesis of a variety of pharmaceuticals, such as anti-inflammatory drugs, antibiotics, and anti-cancer drugs. It has also been used in the synthesis of chiral compounds, which are compounds that contain an asymmetric carbon atom and can exist in two or more different forms with the same chemical composition. Additionally, (3R,4R)-N,4-dimethyl-piperidin-3-amine has been used in the synthesis of peptides, which are molecules composed of amino acids that play a critical role in many biological processes.
Mechanism of Action
The mechanism of action of (3R,4R)-N,4-dimethyl-piperidin-3-amine is not fully understood. However, it is believed to act as a proton donor, donating a proton to the substrate in a reaction. This proton donation is believed to be the driving force behind the reaction, allowing it to proceed. Additionally, the amine group of (3R,4R)-N,4-dimethyl-piperidin-3-amine is believed to act as a nucleophile, attacking the substrate and forming a covalent bond with it.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3R,4R)-N,4-dimethyl-piperidin-3-amine are not fully understood. However, it is believed to play a role in the regulation of several biochemical pathways, including those involved in the synthesis of proteins and the metabolism of carbohydrates and lipids. Additionally, (3R,4R)-N,4-dimethyl-piperidin-3-amine is believed to be involved in the regulation of the immune system and may play a role in the development of certain diseases, such as cancer.
Advantages and Limitations for Lab Experiments
The use of (3R,4R)-N,4-dimethyl-piperidin-3-amine in laboratory experiments has several advantages. It is a versatile compound that can be used in a wide variety of reactions, and it is relatively inexpensive and easy to obtain. Additionally, (3R,4R)-N,4-dimethyl-piperidin-3-amine is stable and can be stored for long periods of time without degradation.
However, there are also some limitations to the use of (3R,4R)-N,4-dimethyl-piperidin-3-amine in laboratory experiments. For example, it is a chiral compound, which means that it can exist in
properties
IUPAC Name |
(3R,4R)-N,4-dimethylpiperidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2/c1-6-3-4-9-5-7(6)8-2/h6-9H,3-5H2,1-2H3/t6-,7+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGQFIZCZIYDUSZ-RQJHMYQMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCNCC1NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCNC[C@@H]1NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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